Cas no 105173-88-4 (6-prop-2-enylsulfanyl-1h-pyrimidin-2-one)

• Product Name: 6-prop-2-enylsulfanyl-1h-pyrimidin-2-one
• CAS No: 105173-88-4
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• CID: 1151329
• PubChem ID: 13499517
• Update Time: 2025-04-20

6-prop-2-enylsulfanyl-1h-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-prop-2-enylsulfanyl-1h-pyrimidin-2-one
• 105173-88-4
• DTXSID40542313
• 6-[(Prop-2-en-1-yl)sulfanyl]pyrimidin-2(1H)-one

• Inchi： 1S/C7H8N2OS/c1-2-5-11-6-3-4-8-7(10)9-6/h2-4H,1,5H2,(H,8,9,10)
• InChI Key： SOXPDHQJRNDOKC-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=CC=NC(N1)=O

Computed Properties

• Exact Mass: 168.03573406g/mol
• Monoisotopic Mass: 168.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.8Ų